1-(4-Ethylphenyl)butylamine

• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: 1-(4-ethylphenyl)butan-1-amine
• InChI: InChI=1S/C12H19N/c1-3-5-12(13)11-8-6-10(4-2)7-9-11/h6-9,12H,3-5,13H2,1-2H3
• InChI Key: OUBKRIDKGXKSIL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=C(C=C1)CC)N

Description

1-(4-Ethylphenyl)butylamine is an aromatic amine characterized by a butylamine chain attached to a 4-ethyl-substituted phenyl ring. The ethyl group on the phenyl ring may enhance lipophilicity, influencing membrane permeability in biological systems, while the butylamine chain could modulate interactions with receptors or enzymes. Further studies are required to confirm its pharmacological or industrial relevance.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(4-Ethylphenyl)butylamine can be synthesized through several methods. One common approach involves the alkylation of 4-ethylphenylamine with butyl halides under basic conditions. Another method is the reductive amination of 4-ethylbenzaldehyde with butylamine in the presence of a reducing agent such as sodium cyanoborohydride .

Industrial Production Methods

Industrial production of 1-(4-Ethylphenyl)butylamine typically involves large-scale reductive amination processes. These processes are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

1-(4-Ethylphenyl)butylamine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Electrophilic aromatic substitution reactions typically require catalysts like sulfuric acid or iron(III) chloride.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

1-(4-Ethylphenyl)butylamine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of various compounds.

Mechanism of Action

The mechanism of action of 1-(4-Ethylphenyl)butylamine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or activation of signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Data Table: Key Structural and Molecular Properties

Compound Name	Empirical Formula	Molecular Weight	Key Substituents/Features	Source/Notes
1-(4-Ethylphenyl)butylamine (Target)	C₁₂H₁₉N	177.29 (est.)	Ethylphenyl, butylamine	Hypothetical data based on structure
1-(4-(4-Bromophenoxy)phenyl)ethanamine	C₁₄H₁₄BrNO	292.17	Bromophenoxy, ethanamine	Sigma-Aldrich product; limited analytical data available
(Z)-N,N-Diethyl-2-[4-(1-(4-methoxyphenyl)-3,3-dimethyl-2-phenylbut-1-enyl)phenoxy]ethan-1-amine	C₃₁H₃₈N₂O₂	482.65	Methoxyphenyl, diethylaminoethoxy, unsaturated bond	Structural similarity to SERM analogs; potential estrogenic activity
ICI 46474 (2-[4-[(Z)-1,2-di(phenyl)but-1-enyl]phenoxy]-N,N-dimethylethanamine)	C₂₆H₂₇NO	369.50	Dimethylaminoethoxy, unsaturated butenyl chain	Studied for hormonal modulation; structural hazards noted

Key Findings from Comparative Analysis

Lipophilicity and Bioavailability: The butylamine chain in 1-(4-Ethylphenyl)butylamine likely increases lipophilicity compared to the shorter ethanamine chain in 1-(4-(4-Bromophenoxy)phenyl)ethanamine . This could enhance blood-brain barrier penetration but reduce aqueous solubility. The bromine atom in the bromophenoxy analog adds significant molecular weight (292.17 vs. 177.29) and may introduce steric hindrance, affecting binding to biological targets .

Electronic and Steric Effects: The methoxy group in the (Z)-N,N-diethyl compound improves solubility via polar interactions, whereas the ethyl group in the target compound prioritizes hydrophobic interactions.

Pharmacological Implications: Compounds with dimethylaminoethoxy groups (e.g., ICI 46474 ) are associated with estrogen receptor modulation, suggesting that 1-(4-Ethylphenyl)butylamine’s simpler structure might lack such specificity. The diethylamino group in the (Z)-N,N-diethyl analog could enhance receptor affinity compared to the primary amine in the target compound.